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Compound of Interest

Compound Name: 1,3-Dicyclohexylurea

Cat. No.: B042979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and biological activity of 1,3-Dicyclohexylurea (DCU). The information is
compiled and presented to meet the needs of researchers, scientists, and professionals in drug
development, with a focus on quantitative data, experimental methodologies, and visual
representations of key concepts.

Section 1: Chemical and Physical Properties

1,3-Dicyclohexylurea is a white solid organic compound. It is known as a byproduct in peptide
synthesis when using dicyclohexylcarbodiimide (DCC) as a coupling agent and has gained
significant interest as a potent inhibitor of soluble epoxide hydrolase (SEH).[1][2]
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Property Value Reference
Molecular Formula C13H24N20 [3]
Molecular Weight 224.34 g/mol [3]
CAS Number 2387-23-7 [3]
Melting Point 232-233 °C [4]
Appearance White solid [5]
Solubility Poor aqueous solubility [6]

Section 2: Toxicological Data

The toxicological profile of 1,3-Dicyclohexylurea indicates that it is harmful if swallowed.[3][7]
However, comprehensive data on acute toxicity, such as LD50 values, is limited.

Parameter Value Species Reference

240 ml/kg/4D
Oral TDLO ) ) Rat [7]
intermittent

o Harmful if swallowed
Acute Oral Toxicity N/A [61[7]
(GHS Category 4)

Skin

) o No irritant effect N/A [7]
Corrosion/Irritation

Serious Eye L
o No irritating effect N/A [7]
Damage/Irritation

o No sensitizing effects
Sensitization N/A [7]
known

. . Not listed by IARC or
Carcinogenicity NTP N/A [51[7]
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Section 3: Handling Precautions and Personal
Protective Equipment

Standard laboratory safety practices should be employed when handling 1,3-
Dicyclohexylurea.

Engineering Controls

Use adequate ventilation to keep airborne concentrations low.[5]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]
o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[5]
o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if exposure limits are exceeded or if irritation or other symptoms are
experienced.[5]

General Hygiene Measures

Wash hands before breaks and at the end of work.[8] Avoid breathing dust, vapor, mist, or gas.

[5]

Storage

Store in a cool, dry place in a tightly closed container.[5]

Section 4: Experimental Protocols
Pharmacokinetic Study of 1,3-Dicyclohexylurea
Nanosuspension in Rats

A study was conducted to evaluate the pharmacokinetic profile of a nanosuspension
formulation of 1,3-Dicyclohexylurea to improve its poor aqueous solubility and support in vivo
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efficacy assessment.[9]

Objective: To determine the plasma concentrations of 1,3-Dicyclohexylurea over time
following oral and intravenous administration of a nanosuspension formulation in Sprague-
Dawley rats.[9]

Methodology:
e Animal Model: Male Sprague-Dawley rats.[9]

o Formulation: A nanosuspension of 1,3-Dicyclohexylurea was prepared to enhance oral
bioavailability.[9]

e Dosing:
o Intravenous (IV) bolus injection.[9]
o Oral gavage.[9]
e Blood Sampling: Blood samples were collected at various time points post-dosing.[9]

e Analysis: Plasma concentrations of 1,3-Dicyclohexylurea were determined using a
validated analytical method.[9]

Results: The nanosuspension formulation successfully maintained free plasma levels of 1,3-
Dicyclohexylurea above the sEH IC50, enabling pharmacodynamic studies of this poorly
soluble compound.[9]

Skin and Eye Irritation Testing

While specific irritation test reports for 1,3-Dicyclohexylurea are not readily available in the
public domain, the safety data sheets consistently report no irritant effects on the skin or eyes.
[7] Standard protocols for assessing skin and eye irritation are outlined in the OECD Guidelines
for the Testing of Chemicals.

o OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This guideline describes a
procedure for the assessment of the potential of a test substance to produce irritation or
corrosion of the skin. The test is typically performed on rabbits.[10]
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e OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline provides a method
for determining the potential of a substance to cause eye irritation or corrosion, also typically
using rabbits as the test system.[11][12]

Section 5: Mechanism of Action and Signaling
Pathway

The primary biological activity of 1,3-Dicyclohexylurea is the potent and selective inhibition of
soluble epoxide hydrolase (sEH).[1][2][8] SEH is a key enzyme in the metabolism of
epoxyeicosatrienoic acids (EETs), which are signaling lipids with vasodilatory and anti-
inflammatory properties.[1][13] By inhibiting sEH, 1,3-Dicyclohexylurea increases the
bioavailability of EETs, leading to its observed physiological effects, such as lowering blood
pressure.[1][8]
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Start: Handling
1,3-Dicyclohexylurea

Assess Hazards

(Review SDS)
Select Appropriate PPE Use Engineering Controls
(Gloves, Goggles, Lab Coat) (Fume Hood/Good Ventilation)

Weighing and Handling
(Avoid dust generation)

Store Properly Spill Cleanup
(Cool, dry, tightly sealed) (Follow SDS guidance)

Waste Disposal
(Follow institutional protocols)

End of Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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